![molecular formula C14H13Cl2F3N4S B2637749 2-(ethylsulfanyl)-1-methyl-1H-imidazole-5-carbaldehyde N-[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazone CAS No. 477845-51-5](/img/structure/B2637749.png)
2-(ethylsulfanyl)-1-methyl-1H-imidazole-5-carbaldehyde N-[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazone
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Description
2-(ethylsulfanyl)-1-methyl-1H-imidazole-5-carbaldehyde N-[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazone is a useful research compound. Its molecular formula is C14H13Cl2F3N4S and its molecular weight is 397.24. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antioxidant Activities
- Research on similar compounds, such as 1,2,3-triazolyl pyrazole derivatives, has shown potential antimicrobial and antioxidant activities. These compounds were synthesized via a Vilsmeier–Haack reaction and displayed broad-spectrum antimicrobial activities and moderate to good antioxidant activities (Bhat et al., 2016).
- Another study synthesized 1,2,3-triazolyl chalcone derivatives, which exhibited broad-spectrum antimicrobial and antioxidant activities, as well as moderate to excellent anticancer activities on breast cancer cell lines (Bhat et al., 2016).
Synthesis and Characterization
- A study focused on the synthesis of novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes, using the Vilsmeier-Haack reagent for the synthesis, demonstrates the chemical versatility of compounds with similar structures (Hu et al., 2010).
Applications in Organic Chemistry
- Research on the synthesis of 6-amino-4-(4-methoxyphenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles using disulfonic acid imidazolium chloroaluminate as a catalyst highlights the utility of imidazole derivatives in facilitating organic reactions (Moosavi‐Zare et al., 2013).
- The synthesis of hydrazone derivatives, which exhibit a range of biological activities, further underscores the significance of imidazole derivatives in the development of new bioactive compounds (Le et al., 2018).
Properties
IUPAC Name |
2,6-dichloro-N-[(E)-(2-ethylsulfanyl-3-methylimidazol-4-yl)methylideneamino]-4-(trifluoromethyl)aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl2F3N4S/c1-3-24-13-20-6-9(23(13)2)7-21-22-12-10(15)4-8(5-11(12)16)14(17,18)19/h4-7,22H,3H2,1-2H3/b21-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEKVATIRHWNBGP-QPSGOUHRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC=C(N1C)C=NNC2=C(C=C(C=C2Cl)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCSC1=NC=C(N1C)/C=N/NC2=C(C=C(C=C2Cl)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl2F3N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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